Cas no 1018446-95-1 (tert-butyl 4-amino-1H-pyrazole-1-carboxylate)
1018446-95-1 structure
Product Name:tert-butyl 4-amino-1H-pyrazole-1-carboxylate
CAS No:1018446-95-1
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD20697038
CID:2127876
PubChem ID:59587648
Update Time:2025-04-21
tert-butyl 4-amino-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-amino-1H-pyrazole-1-carboxylate
- tert-butyl 4-aminopyrazole-1-carboxylate
- 1-Boc-4-amino-1H-pyrazole
- 1018446-95-1
- t-Butyl 4-amino-1H-pyrazole-1-carboxylate
- SCHEMBL671541
- 1-Boc-4-aminopyrazole
- tert-butyl4-amino-1H-pyrazole-1-carboxylate
- 4-amino-pyrazole-1-carboxylic acid tert-butyl ester
- CS-0021375
- 4-Amino-pyrazole-1-carboxylic acid tert-butyl ester; tert-Butyl 4-amino-1H-pyrazole-1-carboxylate
- DA-16321
- CHEMBL4558875
- P17316
- MFCD20697038
- EN300-181085
- AKOS024627762
- SY100235
- F2147-1321
- 1H-Pyrazole-1-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester
- BS-13879
- Z1262634015
- FIBAJOZIOKKYHC-UHFFFAOYSA-N
- 819-367-0
- TQB44695
-
- MDL: MFCD20697038
- Inchi: 1S/C8H13N3O2/c1-8(2,3)13-7(12)11-5-6(9)4-10-11/h4-5H,9H2,1-3H3
- InChI Key: FIBAJOZIOKKYHC-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C=N1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.1Ų
tert-butyl 4-amino-1H-pyrazole-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl 4-amino-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BI678-200mg |
tert-butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | 95+% | 200mg |
333.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BI678-1g |
tert-butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | 95+% | 1g |
1079.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BI678-50mg |
tert-butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | 95+% | 50mg |
155.0CNY | 2021-07-10 | |
| Chemenu | CM324870-250mg |
tert-Butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | 95%+ | 250mg |
$67 | 2023-02-03 | |
| Chemenu | CM324870-1g |
tert-Butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | 95%+ | 1g |
$152 | 2023-02-03 | |
| Chemenu | CM324870-5g |
tert-Butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | 95%+ | 5g |
$467 | 2023-02-03 | |
| abcr | AB486816-250 mg |
t-Butyl 4-amino-1H-pyrazole-1-carboxylate, 95%; . |
1018446-95-1 | 95% | 250MG |
€174.00 | 2023-04-20 | |
| abcr | AB486816-1 g |
t-Butyl 4-amino-1H-pyrazole-1-carboxylate, 95%; . |
1018446-95-1 | 95% | 1g |
€274.90 | 2023-04-20 | |
| abcr | AB486816-5 g |
t-Butyl 4-amino-1H-pyrazole-1-carboxylate, 95%; . |
1018446-95-1 | 95% | 5g |
€733.50 | 2023-04-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B899431-5g |
tert-Butyl 4-amino-1H-pyrazole-1-carboxylate |
1018446-95-1 | ≥95% | 5g |
4,536.00 | 2021-05-17 |
tert-butyl 4-amino-1H-pyrazole-1-carboxylate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
1018446-95-1 (tert-butyl 4-amino-1H-pyrazole-1-carboxylate) Related Products
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